Cas no 2228982-31-6 (3-(3,5-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(3,5-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228982-31-6
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 6274319
• PubChem ID: 165631189
• Update Time: 2025-09-17

3-(3,5-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol
• 2228982-31-6
• EN300-1941863

• Inchi： 1S/C8H7Cl2F2NO/c9-5-3-13-4-6(10)7(5)8(11,12)1-2-14/h3-4,14H,1-2H2
• InChI Key： YQMHOJNBCHDMPG-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(CCO)(F)F)Cl

Computed Properties

• Exact Mass: 240.9872756g/mol
• Monoisotopic Mass: 240.9872756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(3,5-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol

Professional Introduction to Compound with CAS No. 2228982-31-6 and Product Name: 3-(3,5-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol

The compound with the CAS number 2228982-31-6 and the product name 3-(3,5-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the pyridine ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 3-(3,5-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol molecule has been extensively studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The chloro and fluoro groups not only enhance the lipophilicity of the compound but also improve its binding affinity to target proteins, making it an attractive candidate for drug design.

One of the most compelling aspects of this compound is its ability to interact with proteins involved in signal transduction pathways. Studies have shown that derivatives of this compound can effectively inhibit enzymes such as kinases and phosphodiesterases, which are crucial for maintaining cellular homeostasis. The fluoro-substituted propanol moiety plays a pivotal role in stabilizing the active conformation of these enzymes, thereby enhancing the efficacy of the compound.

Furthermore, the chloro-substituted pyridine ring contributes to the compound's ability to cross the blood-brain barrier, making it a promising candidate for treating central nervous system (CNS) disorders. Recent research has demonstrated that this compound can modulate neurotransmitter release and receptor activity in brain tissue, offering new insights into potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 3-(3,5-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key synthetic steps include nucleophilic substitution reactions on the pyridine ring followed by fluorination and hydroxyl group introduction. Advanced computational methods have been employed to optimize these reactions, minimizing side products and improving overall efficiency.

From a pharmaceutical perspective, one of the most significant advantages of this compound is its favorable pharmacokinetic profile. The combination of lipophilic and hydrophilic substituents ensures good solubility in both aqueous and organic solvents, facilitating formulation into various dosage forms. Additionally, preliminary toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical use.

The field of medicinal chemistry continues to evolve rapidly, with new methodologies and technologies being developed to enhance drug discovery processes. The 3-(3,5-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol molecule serves as an excellent example of how structural modifications can lead to compounds with enhanced biological activity and therapeutic potential. Future studies are expected to focus on further optimizing this compound through structure-based drug design approaches, leading to more effective treatments for a wide range of diseases.

In conclusion,3-(3,5-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol represents a significant advancement in pharmaceutical chemistry with promising applications in treating various diseases. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. As research in this area continues to progress,CAS No. 2228982-31-6 will undoubtedly play a crucial role in shaping the future of drug discovery and development.